Cas no 2156724-44-4 (2-amino-3-(1-hydroxycyclopentyl)propanoic acid)

• Product Name: 2-amino-3-(1-hydroxycyclopentyl)propanoic acid
• CAS No: 2156724-44-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6003635
• PubChem ID: 66848945
• Update Time: 2025-10-05

2-amino-3-(1-hydroxycyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-hydroxycyclopentyl)propanoic acid
• SCHEMBL935518
• 2156724-44-4
• EN300-1297591

• Inchi： 1S/C8H15NO3/c9-6(7(10)11)5-8(12)3-1-2-4-8/h6,12H,1-5,9H2,(H,10,11)
• InChI Key： VWJMSHFUZLXTPR-UHFFFAOYSA-N
• SMILES： OC1(CC(C(=O)O)N)CCCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(1-hydroxycyclopentyl)propanoic acid

Exploring the Potential of 2-Amino-3-(1-hydroxycyclopentyl)propanoic Acid (CAS No. 2156724-44-4) in Biomedical Research

The compound 2-amino-3-(1-hydroxycyclopentyl)propanoic acid (CAS No. 2156724-44-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in biomedical research. As a derivative of amino acids, this molecule combines a cyclopentyl group with a hydroxyl moiety, offering a versatile scaffold for drug discovery and biochemical studies. Researchers are particularly interested in its role as a non-proteinogenic amino acid, which may influence metabolic pathways or serve as a building block for novel therapeutics.

One of the most searched questions in the field of organic chemistry and pharmacology revolves around the synthesis and applications of modified amino acids. The 2-amino-3-(1-hydroxycyclopentyl)propanoic acid structure addresses this curiosity by demonstrating how small modifications to classic amino acids can yield compounds with distinct biological activities. Its cyclopentyl ring introduces steric and electronic effects that differentiate it from natural amino acids like valine or leucine, making it a subject of study for enzyme inhibition or receptor modulation.

In the context of current trends, the scientific community is actively exploring sustainable synthesis methods for such specialized amino acids. The demand for green chemistry approaches aligns with the global push toward environmentally friendly research practices. Discussions around CAS No. 2156724-44-4 often include its potential for scalable production using biocatalysis or flow chemistry, which reduces waste and energy consumption compared to traditional methods.

Another hot topic linked to this compound is its possible role in neurological research. Given the rising prevalence of neurodegenerative diseases, scientists are investigating whether 2-amino-3-(1-hydroxycyclopentyl)propanoic acid could interact with neurotransmitter systems. Its structural resemblance to GABA analogs or glutamate derivatives suggests potential applications in modulating synaptic activity, though rigorous preclinical studies are needed to validate these hypotheses.

From a computational chemistry perspective, researchers frequently query how molecular docking and QSAR modeling could predict the behavior of this compound. The hydroxycyclopentyl group presents an interesting case for conformational analysis, as its ring strain and hydrogen-bonding capacity may influence binding affinities to biological targets. Such studies are critical for optimizing the molecule’s properties in drug design pipelines.

The compound’s solubility and stability under physiological conditions are also common points of inquiry. These factors determine its suitability for in vitro and in vivo studies, particularly in peptide-based therapeutics. Recent publications highlight its compatibility with solid-phase peptide synthesis (SPPS), opening doors for its incorporation into larger bioactive molecules.

As interest grows in personalized medicine, the versatility of 2-amino-3-(1-hydroxycyclopentyl)propanoic acid positions it as a candidate for structure-activity relationship (SAR) studies. Its modular design allows for further derivatization, catering to specific therapeutic needs—a feature highly relevant to cancer research and immunomodulation. For instance, its potential to mimic unnatural amino acids used in antibody-drug conjugates (ADCs) is under preliminary investigation.

In summary, CAS No. 2156724-44-4 represents a compelling example of how chemical innovation drives progress in life sciences. Its intersection with biocatalysis, neuroscience, and computational drug discovery reflects the multidisciplinary nature of modern research. Future studies will likely focus on elucidating its pharmacokinetic profile and expanding its utility in bioconjugation strategies, solidifying its place in the next generation of bioactive compounds.